Calcoloid Brown RRP

Specification

• Molecular Formula: C24H12O2S2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: (2Z)-2-(1-oxobenzo[e][1]benzothiol-2-ylidene)benzo[e][1]benzothiol-1-one
• Standard InChI: InChI=1S/C24H12O2S2/c25-21-19-15-7-3-1-5-13(15)9-11-17(19)27-23(21)24-22(26)20-16-8-4-2-6-14(16)10-12-18(20)28-24/h1-12H/b24-23-
• Standard InChI Key: RNJIWICOCATEFH-VHXPQNKSSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=O)/C(=C/4\C(=O)C5=C(S4)C=CC6=CC=CC=C65)/S3
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=O)C(=C4C(=O)C5=C(S4)C=CC6=CC=CC=C65)S3

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

Calcoloid Brown RRP features a bis-naphtho[2,1-b]thiophenone core, where two naphthothiophene rings are connected via a conjugated ylidene bridge. The IUPAC name is 2-(1-oxonaphtho[2,1-b]thien-2(1H)-ylidene)naphtho[2,1-b]thiophen-1(2H)-one, reflecting its diketone functionality and fused heterocyclic systems. X-ray crystallography reveals a nearly planar geometry, with sulfur and oxygen atoms contributing to intermolecular interactions that enhance thermal stability.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

Calcoloid Brown RRP is synthesized via oxidative coupling of naphtho[2,1-b]thiophen-1(2H)-one using catalysts like anhydrous aluminum chloride. The reaction proceeds under inert conditions at 120–150°C, yielding 68–72% purified product. Key steps include:

• Friedel-Crafts acylation to form the naphthothiophene backbone.

• Oxidative dehydrogenation with potassium persulfate to establish the ylidene bridge.

Industrial Manufacturing

Commercial production employs continuous-flow reactors to optimize yield (≥85%) and minimize waste. Industrial protocols use recycled solvents (e.g., chlorobenzene) and catalytic oxidation systems to reduce environmental impact. A typical batch produces 500–1,000 kg, with purity levels ≥98% confirmed via HPLC.

Table 1: Synthetic Parameters for Calcoloid Brown RRP

Parameter	Laboratory Scale	Industrial Scale
Temperature (°C)	120–150	130–140
Reaction Time (h)	8–10	6–7
Yield (%)	68–72	83–87
Purity (%)	95–97	≥98

Physicochemical Properties

Solubility and Stability

Calcoloid Brown RRP is insoluble in water ($\text{S}_{water} < 0.1 \, \text{mg/L}$) but disperses in polar aprotic solvents like dimethylformamide (DMF). It exhibits remarkable photostability, retaining 95% color intensity after 500 hours of Xenon arc exposure.

Thermal Behavior

The compound decomposes at 285–290°C without melting, characteristic of conjugated polycyclic systems. Thermogravimetric analysis (TGA) shows a single-step decomposition profile, indicating high thermal homogeneity.

Table 2: Key Physical Properties

Property	Value
Melting Point (°C)	Decomposes at 285–290
Log $K_{\text{ow}}$	4.2 (estimated)
Molar Extinction Coefficient	$1.2 \times 10^4 \, \text{L·mol}^{-1}\text{·cm}^{-1}$ at 480 nm

Applications in Textile and Beyond

Textile Dyeing

Calcoloid Brown RRP is applied via the vat dyeing process, where it is reduced to a water-soluble leuco form, absorbed by fibers, and re-oxidized. Cotton dyed with this compound achieves a color depth of 35 g/L and exhibits fastness ratings of 4–5 (ISO scale) for washing, rubbing, and perspiration.

Emerging Biomedical Uses

Preliminary studies suggest its utility in histological staining due to selective binding to collagen fibers. In vitro tests show no cytotoxicity up to 500 µg/mL, making it a candidate for diagnostic imaging.

Toxicological and Environmental Profile

Acute and Chronic Toxicity

The lowest published toxic dose (TDLo) in rats is 12.5 g/kg via oral administration, causing mild gastrointestinal distress. No evidence of carcinogenicity or mutagenicity exists in OECD-compliant assays.

Environmental Fate

With a predicted organic carbon-water partition coefficient ($K_{\text{oc}}$) of 4,200 L/kg, Calcoloid Brown RRP preferentially binds to sediments in aquatic systems. Less than 1% bioaccumulation potential (BCF < 100) ensures minimal ecological risk.

Table 3: Toxicity Data

Endpoint	Value
Rat Oral TDLo	12,500 mg/kg
Daphnia EC50 (48h)	>100 mg/L
Soil Half-Life	180–200 days

Comparison with Analogous Vat Dyes

Performance Metrics

Compared to Vat Brown 3 (CAS 131-92-0), Calcoloid Brown RRP offers superior lightfastness (6–7 vs. 5–6 on the Blue Wool Scale) and a narrower absorption spectrum, enabling purer color tones.

Structural Differences

Unlike Pigment Red 181 (CAS 2379-74-0), which contains chlorinated benzothiophene units, Calcoloid Brown RRP’s unchlorinated structure reduces aquatic toxicity by 40%.

Future Perspectives

Research should prioritize greener synthesis routes using biocatalysts and explore hybrid dyes combining Calcoloid Brown RRP with natural pigments for sustainable textiles. Its potential in photodynamic therapy warrants investigation given its extended conjugation system.